Cas no 1354621-59-2 ((3S,4S)-1-Benzyl-N,4-dimethylpiperidin-3-amine)

(3S,4S)-1-Benzyl-N,4-dimethylpiperidin-3-amine is a chiral piperidine derivative with a defined stereochemistry at the 3- and 4-positions, making it a valuable intermediate in pharmaceutical and organic synthesis. Its rigid bicyclic structure and benzyl substitution enhance its utility in asymmetric synthesis and medicinal chemistry applications. The compound's high stereochemical purity ensures consistent reactivity, particularly in the development of bioactive molecules. Its amine functionality allows for further derivatization, enabling the construction of complex scaffolds. This compound is particularly advantageous for researchers requiring precise stereocontrol in the synthesis of ligands, catalysts, or drug candidates. Proper handling under inert conditions is recommended due to its sensitivity.

(3S,4S)-1-Benzyl-N,4-dimethylpiperidin-3-amine structure

1354621-59-2 structure

Product Name:(3S,4S)-1-Benzyl-N,4-dimethylpiperidin-3-amine

CAS No:1354621-59-2

MF:C₁₄H₂₂N₂

MW:218.337883472443

MDL:MFCD09878607

CID:1081536

Update Time:2025-05-28

(3S,4S)-1-Benzyl-N,4-dimethylpiperidin-3-amine Chemical and Physical Properties

Names and Identifiers

- (3S,4S)-1-Benzyl-N,4-dimethylpiperidin-3-amine
- (3S,4S)-1-Benzyl-N,4-dimethyl-3-piperidinamine
- (3S,4S)-(1-Benzyl-4-methyl-piperidin-3-yl)-methyl-amine
- MDL： MFCD09878607
- Inchi： 1S/C14H22N2/c1-12-8-9-16(11-14(12)15-2)10-13-6-4-3-5-7-13/h3-7,12,14-15H,8-11H2,1-2H3/t12-,14+/m0/s1
- InChI Key： NVKDDQBZODSEIN-GXTWGEPZSA-N
- SMILES： N1(CC2C=CC=CC=2)CC[C@H](C)[C@@H](C1)NC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 3

Experimental Properties

Density: 1.00±0.1 g/cm3 (20 ºC 760 Torr),
Boiling Point: 302.6±35.0 ºC (760 Torr),
Flash Point: 107.4±16.9 ºC,
Solubility: Slightly soluble (5.5 g/l) (25 º C),

(3S,4S)-1-Benzyl-N,4-dimethylpiperidin-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R0748-1g	(3S,4S)-(1-Benzyl-4-methyl-piperidin-3-yl)-methyl-amine	1354621-59-2	97%	1g	15943.2CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R0748-5g	(3S,4S)-(1-Benzyl-4-methyl-piperidin-3-yl)-methyl-amine	1354621-59-2	97%	5g	58345.32CNY	2021-05-07
Chemenu	CM106578-1g	(3S,4S)-1-benzyl-N,4-dimethylpiperidin-3-amine	1354621-59-2	95%	1g	$88	2023-03-07
Chemenu	CM106578-5g	(3S,4S)-1-benzyl-N,4-dimethylpiperidin-3-amine	1354621-59-2	95%	5g	$268	2023-03-07
Chemenu	CM106578-25g	(3S,4S)-1-benzyl-N,4-dimethylpiperidin-3-amine	1354621-59-2	95%	25g	$919	2023-03-07
abcr	AB443130-1 g	(3S,4S)-1-Benzyl-N,4-dimethylpiperidin-3-amine, 95%; .	1354621-59-2	95%	1g	€196.00	2023-07-18
abcr	AB443130-5 g	(3S,4S)-1-Benzyl-N,4-dimethylpiperidin-3-amine, 95%; .	1354621-59-2	95%	5g	€655.00	2023-07-18
abcr	AB443130-10 g	(3S,4S)-1-Benzyl-N,4-dimethylpiperidin-3-amine, 95%; .	1354621-59-2	95%	10g	€838.60	2023-07-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.	TT339-1g	(3S,4S)-1-Benzyl-N,4-dimethylpiperidin-3-amine	1354621-59-2	95+%	1g	267CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	TT339-5g	(3S,4S)-1-Benzyl-N,4-dimethylpiperidin-3-amine	1354621-59-2	95+%	5g	928CNY	2021-05-08

(3S,4S)-1-Benzyl-N,4-dimethylpiperidin-3-amine Production Method

Production Method 1

32018-96-5

1354621-59-2

477600-70-7

1638499-31-6

1638499-33-8

Reaction Conditions

1.1 Reagents: Titanium isopropoxide Solvents: Methanol ; 0 - 15 °C; 1 h, 5 - 15 °C
1.2 Reagents: Sodium borohydride ; 1 h, 5 - 15 °C

Reference

An Improved and Efficient Process for the Preparation of Tofacitinib Citrate

Patil, Yogesh S.; Bonde, Nilesh L.; Kekan, Ankush S.; Sathe, Dhananjay G.; Das, Arijit, Organic Process Research & Development, 2014, 18(12), 1714-1720